2-(2-fluoro-3-methylphenoxy)ethan-1-amine hydrochloride

• IUPAC Name: 2-(2-fluoro-3-methylphenoxy)ethanamine;hydrochloride
• InChI: InChI=1S/C9H12FNO.ClH/c1-7-3-2-4-8(9(7)10)12-6-5-11;/h2-4H,5-6,11H2,1H3;1H
• InChI Key: MEJFPOWMHMWYQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCCN)F.Cl
• Molecular Formula: C9H13ClFNO
• Molecular Weight: 205.66 g/mol
• CAS No.: 2839139-95-4

Description

2-(2-Fluoro-3-methylphenoxy)ethan-1-amine hydrochloride, also known as FMOC-Cl, is a commonly used chemical in the scientific research field. It is a white crystalline powder that is soluble in water and is used in the synthesis of peptides, proteins, and other organic compounds. FMOC-Cl is a versatile reagent that is used in a variety of scientific applications, including peptide synthesis, protein purification, and enzymatic reactions. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments are discussed in

Scientific Research Applications

2-(2-fluoro-3-methylphenoxy)ethan-1-amine hydrochloride is a versatile reagent that is used in a variety of scientific applications. It is used in peptide synthesis to protect the amine group of amino acids from oxidation or other reactions. It is also used in protein purification to remove contaminants that may interfere with the purification process. In addition, this compound is used in enzymatic reactions to study the structure and function of enzymes.

Mechanism of Action

The mechanism of action of 2-(2-fluoro-3-methylphenoxy)ethan-1-amine hydrochloride is based on its ability to form a stable complex with the amine group of amino acids. This complex prevents the oxidation or other reactions of the amine group, allowing peptides to be synthesized with greater efficiency and accuracy.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is used solely as a reagent in scientific research applications and does not interact with the body in any way.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(2-fluoro-3-methylphenoxy)ethan-1-amine hydrochloride in lab experiments is its versatility. It can be used in a variety of scientific applications, including peptide synthesis, protein purification, and enzymatic reactions. Additionally, it is easy to use and can be purified by recrystallization. The main limitation of using this compound is that it is relatively expensive.

Future Directions

There are several possible future directions for the use of 2-(2-fluoro-3-methylphenoxy)ethan-1-amine hydrochloride in scientific research. One potential direction is the use of this compound in the synthesis of more complex peptides and proteins. Additionally, this compound could be used to study the structure and function of enzymes more effectively. Finally, this compound could be used to create more efficient and accurate methods for peptide and protein purification.

Synthesis Methods

2-(2-fluoro-3-methylphenoxy)ethan-1-amine hydrochloride is synthesized by reacting 2-fluoro-3-methylphenol with ethylenediamine in the presence of hydrochloric acid. This reaction produces a white crystalline powder that is soluble in water and is used in the synthesis of peptides, proteins, and other organic compounds. The reaction can be carried out in either aqueous or organic solvents, and the product can be purified by recrystallization.